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Compound of Interest

alpha-Tocopherol phosphate
Compound Name:
disodium salt

CAS No.: 90940-45-7

Cat. No.: B1146636

Get Quote

Executive Safety Summary

-Tocopherol phosphate disodium salt (TPNa) is a water-soluble, amphipathic derivative of
Vitamin E. While it eliminates the oil-handling logistics of pure

-tocopherol, its powder form introduces specific respiratory and ocular irritation risks.

Core Hazard Profile (GHS/CLP):
» Signal Word:WARNING

¢ Primary Risks: Skin Irritation (H315), Serious Eye Irritation (H319), Specific Target Organ
Toxicity - Single Exposure (Respiratory Tract Irritation) (H335) [1, 2].[1][2]

o Operational Challenge: The substance is hygroscopic and possesses surfactant properties.
Improper handling leads to clumping, degradation, and excessive foaming during
solubilization, compromising experimental concentration accuracy.
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Physicochemical Context & Logistics

Understanding the physical nature of TPNa dictates the safety protocol. It is not merely a
"toxic" threat but a "nuisance" threat that jeopardizes data integrity.

Property Operational Implication

Fine, white to off-white powder. Prone to static

Physical State o
charge and aerosolization.

Water-soluble (>2% wi/v). Forms micelles/foam

Solubility o
upon agitation.
N Hygroscopic (absorbs moisture) and
Stability N o
Photosensitive (degrades in light).
pH (1% aq) Typically neutral to slightly alkaline (pH 6.5-8.5).

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for maintaining both operator safety and

sample purity.

PPE Selection Table[3]
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Standard Operation
(Weighing <1g)

Protection Zone

Bulk Handling (>1g
or Open Transfer)

Technical Rationale

Respiratory N95 / FFP2 Mask

P100 / P3 Respirator
or Fume Hood

H335 Risk: Fine
particulates irritate the
upper respiratory
tract.

Safety Glasses (Side
shields)

Ocular

Chemical Goggles
(Indirect Vent)

H319 Risk: Powder
entry causes
significant irritation;
tears will degrade the

sample.

Nitrile Gloves (0.11
Dermal (Hand)

Double Nitrile or

H315 Risk: Prevents
skin irritation and

protects the sample

mm) Extended Culff from skin oils
(nucleases/proteases)
Minimizes static build-
Lab Coat Lab Coat + Apron _ ,
Body up which disperses
(Cotton/Poly) (Tyvek)

the powder.

PPE Decision Logic (Visualization)
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START: Define Task
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Powder Handling
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Standard Bench Work
(Sealed Solutions)

Use Hood + Safety Glasses REQUIRED: N95/P2 Mask
+ Nitrile Gloves + Goggles + Nitrile Gloves
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Figure 1: Decision tree for selecting appropriate PPE based on ventilation availability and dust
generation potential.

Operational Protocol: Handling & Solubilization

Crucial Insight: TPNa acts as a surfactant. Do not vortex vigorously. Vigorous shaking creates a
stable foam that traps undissolved powder at the meniscus, leading to incorrect concentration
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calculations [3].

Step-by-Step Workflow

e Preparation:
o Decontaminate the balance area with 70% Ethanol.

o Static Control: Use an anti-static gun on the weigh boat if available. TPNa powder is light
and static-prone.

e Weighing:
o Open the container inside a fume hood or while wearing an N95 mask.
o Use a clean spatula (stainless steel or antistatic plastic).
o Re-seal the stock container immediately to prevent moisture absorption (hygroscopic).

e Solubilization (The "Swirl" Method):

[¢]

Pre-fill the receiving vessel with 80% of the target volume of solvent (Water/PBS).

[e]

Add the TPNa powder to the liquid (prevents clumping at the bottom).

o

Gently swirl or use a magnetic stir bar at low RPM.

[¢]

Avoid sonication unless absolutely necessary, as heat can degrade the phosphate bond.
e Filtration:
o If sterile filtering, use a PES (Polyethersulfone) membrane (0.22

m). Avoid Nylon, which may bind amphipathic molecules.

Emergency Response Workflow
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Figure 2: Immediate response actions for exposure incidents based on GHS H315/H319/H335
classifications.

Disposal & Decontamination[4][5]

Because TPNa is an organic salt and not a heavy metal or halogenated compound, disposal is
straightforward but must adhere to local environmental regulations.

o Solid Waste:
o Collect spilled powder using a damp paper towel (to prevent dust).
o Dispose of in Solid Chemical Waste container.
e Liquid Waste:
o Agueous solutions of TPNa should be disposed of in Aqueous Chemical Waste.
o Do not mix with strong acids, as this may hydrolyze the phosphate group.
e Container Disposal:

o Triple rinse the empty stock bottle with water before disposing of it in glass/plastic
recycling or trash, depending on facility rules for "empty" chemical containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. chemscene.com [chemscene.com]
e 2. geneseo.edu [geneseo.edu]

» To cite this document: BenchChem. [Technical Guide: Safe Handling & Operational Logistics
for -Tocopherol Phosphate Disodium Salt (TPNa)]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1146636/docs#technical-guide-safe-
handling-operational-logistics-for-tocopherol-phosphate-disodium-salt-tpna]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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